![molecular formula C18H14N4O4 B2417924 N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)benzofuran-2-carboxamide CAS No. 941953-15-7](/img/structure/B2417924.png)
N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)benzofuran-2-carboxamide
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Description
N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C18H14N4O4 and its molecular weight is 350.334. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Formation
N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)benzofuran-2-carboxamide serves as a precursor for synthesizing a variety of novel compounds with potential therapeutic applications. For example, derivatives of benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized. These derivatives exhibit significant anti-inflammatory and analgesic properties, indicating their potential in developing new treatments for inflammatory diseases and pain management (Abu‐Hashem et al., 2020).
Drug Metabolism and Safety Studies
In the realm of drug development, the compound has been investigated for its role in the metabolism and safety testing of pharmaceuticals. For instance, studies on a glucokinase activator, PF-04937319, have shown the compound's metabolization into various metabolites, underscoring the importance of understanding its metabolic pathways for assessing drug safety and efficacy in treating conditions like type 2 diabetes mellitus (Sharma et al., 2014).
Antimicrobial and Antioxidant Activities
Compounds derived from this compound have been explored for their antimicrobial and antioxidant activities. For example, a series of N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamide showed promising results against various microorganisms and displayed significant radical scavenging activities, highlighting their potential in developing new antimicrobial and antioxidant therapies (Sindhe et al., 2016).
Anticancer Applications
Derivatives of the compound have been evaluated for their anticancer properties, indicating the potential of these molecules in cancer therapy. Research in this area focuses on synthesizing novel derivatives and assessing their efficacy against various cancer cell lines, thus contributing to the discovery of new anticancer drugs (Rahmouni et al., 2016).
properties
IUPAC Name |
N-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4O4/c1-21-15-14(17(24)22(2)18(21)25)11(7-8-19-15)20-16(23)13-9-10-5-3-4-6-12(10)26-13/h3-9H,1-2H3,(H,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIQMZOMONZWFEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=NC=CC(=C2C(=O)N(C1=O)C)NC(=O)C3=CC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.